Cas no 61174-39-8 (Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]-)

• Product Name: Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]-
• CAS No: 61174-39-8
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 489606
• PubChem ID: 71398617
• Update Time: 2025-04-19

Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]-
• 2-(2,4,6-trimethylphenyl)sulfonylaniline
• 2-(2,4,6-Trimethylbenzene-1-sulfonyl)aniline
• DTXSID90820032
• 61174-39-8

• Inchi： 1S/C15H17NO2S/c1-10-8-11(2)15(12(3)9-10)19(17,18)14-7-5-4-6-13(14)16/h4-9H,16H2,1-3H3
• InChI Key： RAEKVJKRYIKCTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(C1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16